Cas no 25900-62-3 (3-amino-N-tert-butylbenzamide)

3-amino-N-tert-butylbenzamide is a versatile organic compound with significant utility in pharmaceutical research. Its key advantages include a stable structure that facilitates chemical transformations, an easily accessible amine group for conjugation, and a substituted benzene ring that enhances solubility and reactivity. This compound is particularly valuable for synthesizing complex organic molecules and serves as a precursor in the development of novel pharmaceutical agents.
3-amino-N-tert-butylbenzamide structure
3-amino-N-tert-butylbenzamide structure
Product Name:3-amino-N-tert-butylbenzamide
CAS No:25900-62-3
MF:C11H16N2O
MW:192.257542610168
CID:1067249
PubChem ID:4539288
Update Time:2025-07-19

3-amino-N-tert-butylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-N-(tert-butyl)benzamide
    • BBL002072
    • 3-amino-N-tert-butylbenzamide
    • Z239124354
    • STK047856
    • DB-410711
    • G37416
    • DTXSID80404062
    • 3-Amino-N-tert-butyl-benzamide
    • 25900-62-3
    • MFCD00461425
    • VS-01014
    • EN300-43856
    • AKOS000128334
    • SCHEMBL3043953
    • MDL: MFCD00461425
    • Inchi: 1S/C11H16N2O/c1-11(2,3)13-10(14)8-5-4-6-9(12)7-8/h4-7H,12H2,1-3H3,(H,13,14)
    • InChI Key: DHAJHGGHYYPVTM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1)N)NC(C)(C)C

Computed Properties

  • Exact Mass: 192.126263138g/mol
  • Monoisotopic Mass: 192.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.1Ų

3-amino-N-tert-butylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
025748-500mg
3-Amino-N-(tert-butyl)benzamide
25900-62-3
500mg
2144CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
025748-1g
3-Amino-N-(tert-butyl)benzamide
25900-62-3
1g
3298CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
025748-500mg
3-Amino-N-(tert-butyl)benzamide
25900-62-3
500mg
2144.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
025748-1g
3-Amino-N-(tert-butyl)benzamide
25900-62-3
1g
3298.0CNY 2021-07-10
TRC
A638523-25mg
3-amino-N-tert-butylbenzamide
25900-62-3
25mg
$ 50.00 2022-06-07
TRC
A638523-50mg
3-amino-N-tert-butylbenzamide
25900-62-3
50mg
$ 70.00 2022-06-07
TRC
A638523-250mg
3-amino-N-tert-butylbenzamide
25900-62-3
250mg
$ 230.00 2022-06-07
Enamine
EN300-43856-0.05g
3-amino-N-tert-butylbenzamide
25900-62-3 95.0%
0.05g
$43.0 2025-03-21
Enamine
EN300-43856-0.1g
3-amino-N-tert-butylbenzamide
25900-62-3 95.0%
0.1g
$65.0 2025-03-21
Enamine
EN300-43856-0.25g
3-amino-N-tert-butylbenzamide
25900-62-3 95.0%
0.25g
$92.0 2025-03-21

Additional information on 3-amino-N-tert-butylbenzamide

Introduction to 3-amino-N-tert-butylbenzamide (CAS No. 25900-62-3) in Modern Chemical and Pharmaceutical Research

The compound 3-amino-N-tert-butylbenzamide (CAS No. 25900-62-3) represents a significant molecule in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This amide derivative, featuring a primary amino group and a tert-butyl substituent on the benzamide backbone, has garnered attention due to its potential applications in drug discovery, material science, and biochemical investigations.

Structurally speaking, 3-amino-N-tert-butylbenzamide is derived from benzoic acid, with the introduction of an amide linkage at the C2 position and a tert-butyl group at the C1 position of the amide nitrogen. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for medicinal chemistry modifications. The presence of both electron-donating and electron-withdrawing groups allows for fine-tuning of its reactivity and binding affinity, which are critical factors in designing novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting various biological pathways. 3-amino-N-tert-butylbenzamide has been explored as a precursor in synthesizing molecules that interact with enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. Its benzamide core is particularly noteworthy, as it is a common pharmacophore found in numerous approved drugs due to its ability to modulate protein-protein interactions and enzyme activity.

One of the most compelling aspects of 3-amino-N-tert-butylbenzamide is its role as a building block in combinatorial chemistry libraries. By varying substituents around the benzene ring or at the amide nitrogen, researchers can generate diverse analogs with tailored biological activities. This approach has been instrumental in identifying lead compounds for further optimization. For instance, derivatives of this compound have shown promise in inhibiting proteases that play a role in inflammation and infection processes.

The synthesis of 3-amino-N-tert-butylbenzamide typically involves the condensation of tert-butylammonium hydroxide with 3-nitrobenzoic acid or its derivatives under controlled conditions. Subsequent reduction of the nitro group yields 3-aminobenzoic acid, which can then be converted into the desired amide via acylation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

From a computational chemistry perspective, 3-amino-N-tert-butylbenzamide has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have revealed that the tert-butyl group enhances binding affinity by sterically hindering competing ligands, while the amino group allows for hydrogen bonding interactions with polar residues in protein active sites. Such insights are invaluable for rational drug design and improving drug-like properties.

In clinical research, 3-amino-N-tert-butylbenzamide has been investigated as a potential therapeutic agent for several diseases. Preclinical studies have demonstrated its efficacy in reducing inflammation by modulating cytokine production pathways. Additionally, its structural similarity to known anticonvulsants has prompted research into its potential applications in treating neurological disorders. While these findings are promising, further clinical trials are necessary to validate its safety and efficacy before it can be translated into clinical practice.

The environmental impact of synthesizing and handling 3-amino-N-tert-butylbenzamide is another critical consideration. Modern green chemistry principles emphasize minimizing waste generation and using sustainable solvents during production. Researchers have explored biocatalytic routes to synthesize this compound more sustainably, leveraging enzymes that catalyze amide bond formation under mild conditions. Such innovations align with global efforts to reduce the ecological footprint of pharmaceutical manufacturing.

Future directions in research on 3-amino-N-tert-butylbenzamide may include exploring its role as an intermediate in polymer chemistry. The benzamide moiety can be incorporated into functional materials such as coatings or biodegradable polymers due to its stability and reactivity under various conditions. This interdisciplinary approach could lead to novel applications in materials science while expanding the utility of this versatile compound.

In summary,3-amino-N-tert-butylbenzamide (CAS No. 25900-62-3) stands out as a multifaceted molecule with significant potential across multiple domains of chemical research. Its unique structure enables diverse applications in drug discovery, computational modeling, sustainable synthesis, and material science. As scientific understanding advances,this compound will continue to play a pivotal role in shaping future innovations.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.